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Compound of Interest

Compound Name: Fluorescent Brightener 134

Cat. No.: B082286 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a technical audience and

is not a substitute for a formal Safety Data Sheet (SDS). Always consult the specific SDS

provided by the manufacturer before handling Fluorescent Brightener 134.

Introduction
Fluorescent Brightener 134, also known as C.I. Fluorescent Brightener 134, is a chemical

compound used to enhance the whiteness and brightness of various materials. Its application

in research and development, particularly in fields related to drug development, necessitates a

thorough understanding of its health and safety profile. This guide provides a comprehensive

overview of the available toxicological data, safety precautions, and handling procedures for

Fluorescent Brightener 134.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Fluorescent Brightener 134 is

presented in Table 1.

Table 1: Chemical and Physical Properties of Fluorescent Brightener 134
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Property Value Reference

CAS Number 3426-43-5

Molecular Formula C₃₄H₂₈N₁₀Na₂O₈S₂

Molecular Weight 814.76 g/mol

Appearance Slight yellowish powder

Melting Point >360 °C

Solubility Not available

Stability
Stable under recommended

temperatures and pressures.

Incompatible Materials Strong oxidizing agents.

Hazardous Decomposition

Products

Carbon oxides, Nitrogen

oxides, Sodium oxides, Sulfur

oxides.

Toxicological Information
Comprehensive quantitative toxicological data for Fluorescent Brightener 134 is limited in

publicly available literature. Most Safety Data Sheets indicate that acute toxicity data (LD50) is

"not available". However, based on the available information, the primary hazards are related to

irritation.

Table 2: Summary of Toxicological Hazards
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Endpoint Observation GHS Classification

Acute Oral Toxicity Data not available Not classified

Acute Dermal Toxicity Data not available Not classified

Acute Inhalation Toxicity Data not available Not classified

Skin Corrosion/Irritation Causes skin irritation. Skin Irrit. 2

Serious Eye Damage/Irritation Causes serious eye irritation. Eye Irrit. 2A

Respiratory Sensitization Data not available Not classified

Skin Sensitization Data not available Not classified

Germ Cell Mutagenicity Data not available Not classified

Carcinogenicity
Not classified by IARC, NTP, or

OSHA.
Not classified

Reproductive Toxicity Data not available Not classified

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory

irritation.

STOT SE 3 (Respiratory

system)

Specific Target Organ Toxicity

(Repeated Exposure)
Data not available Not classified

Aspiration Hazard Data not available Not classified

Toxicological Data on Structurally Related Compounds
Due to the lack of specific data for Fluorescent Brightener 134, information on structurally

similar compounds can provide some insight. For instance, a developmental toxicity study on a

related compound, Fluorescent Brightener C.I. 220, in rabbits showed a NOAEL (No-Observed-

Adverse-Effect Level) for maternal and developmental toxicity at 100 mg/kg bw/day. However, it

is crucial to note that these are different compounds, and their toxicological profiles may not be

identical.

Experimental Protocols
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Detailed experimental protocols for toxicological studies specifically on Fluorescent
Brightener 134 are not readily available in the public domain. Standardized OECD

(Organisation for Economic Co-operation and Development) guidelines are typically followed

for assessing chemical safety. For example:

Skin Irritation: OECD Guideline 404 (Acute Dermal Irritation/Corrosion)

Eye Irritation: OECD Guideline 405 (Acute Eye Irritation/Corrosion)

Acute Oral Toxicity: OECD Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure)

These protocols involve the application of the substance to the skin or eyes of laboratory

animals (typically rabbits) or administration via oral gavage to rats, followed by observation for

signs of toxicity over a specified period.

Hazard Communication and Logical Relationships
Effective hazard communication is paramount for ensuring the safe handling of any chemical.

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for this purpose.
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Fluorescent Brightener 134

Hazard Identification

Hazard Communication

Label Elements

Chemical Product

Skin Irritation
(Category 2)is a

Eye Irritation
(Category 2A)

is a

Respiratory Irritation
(STOT SE 3)

is a

Safety Data Sheet (SDS) Product Label

GHS07
(Exclamation Mark)

Signal Word:
Warning

H315: Causes skin irritation.
H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

P261, P264, P271, P280,
P302+P352, P304+P340,
P305+P351+P338, P312,

P332+P313, P337+P313, P362,
P403+P233, P405, P501

Click to download full resolution via product page

Caption: Hazard Communication Workflow for Fluorescent Brightener 134.

Safe Handling and Storage
Adherence to proper handling and storage protocols is essential to minimize exposure and

ensure safety.

Table 3: Handling and Storage Recommendations
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Aspect Recommendation

Ventilation Use only outdoors or in a well-ventilated area.

Personal Protective Equipment (PPE)
Wear protective gloves, protective clothing, eye

protection, and face protection.

Hygiene
Wash skin thoroughly after handling. Avoid

breathing dust/fume/gas/mist/vapors/spray.

Storage Conditions
Store in a well-ventilated place. Keep container

tightly closed. Store locked up.

First Aid and Emergency Procedures
In the event of exposure or an emergency, the following first aid measures should be taken.

Table 4: First Aid Measures

Exposure Route First Aid Procedure

Inhalation

Remove person to fresh air and keep

comfortable for breathing. Call a poison center

or doctor if you feel unwell.

Skin Contact

Wash with plenty of soap and water. If skin

irritation occurs: Get medical advice/attention.

Take off contaminated clothing and wash it

before reuse.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists:

Get medical advice/attention.

Ingestion
Call a poison center or doctor if you feel unwell.

Rinse mouth.

Spill Response Workflow
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A systematic approach to spill management is critical to prevent wider contamination and

exposure.

Spill Occurs

Evacuate Immediate Area

Assess Spill Severity

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill
(Use inert absorbent material)

Collect Spilled Material

Decontaminate Spill Area

Dispose of Waste
(Follow local regulations)

Report the Incident
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To cite this document: BenchChem. [Technical Guide: Health and Safety of Fluorescent
Brightener 134]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082286#health-and-safety-information-for-
fluorescent-brightener-134]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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